Cas no 887595-04-2 (Benzenepropanenitrile,3-hydroxy-b-oxo-)

Benzenepropanenitrile,3-hydroxy-b-oxo- structure
887595-04-2 structure
Product name:Benzenepropanenitrile,3-hydroxy-b-oxo-
CAS No:887595-04-2
MF:C9H7NO2
MW:161.157382249832
CID:713808

Benzenepropanenitrile,3-hydroxy-b-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile,3-hydroxy-b-oxo-
    • 3-(3-Hydroxyphenyl)-3-oxopropanenitrile
    • 3-(3-Hydroxy-phenyl)-3-oxo-propionitrile
    • 3-HYDROXYBENZOYLACETONITRILE
    • Benzenepropanenitrile, 3-hydroxy-β-oxo-
    • MDL: MFCD07786226
    • Inchi: 1S/C9H7NO2/c10-5-4-9(12)7-2-1-3-8(11)6-7/h1-3,6,11H,4H2
    • InChI Key: PFBPPCYZCCXUAH-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=CC(O)=C1)CC#N

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Tautomer Count: 6
  • Surface Charge: 0

Benzenepropanenitrile,3-hydroxy-b-oxo- Security Information

Benzenepropanenitrile,3-hydroxy-b-oxo- Customs Data

  • HS CODE:2926907090

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